((Isotridecyloxy)methyl)oxirane

• CAS No.: 63870-94-0
• Molecular Formula: C16H32O2
• Molecular Weight: 256.42 g/mol
• IUPAC Name: 2-(11-methyldodecoxymethyl)oxirane
• InChI: InChI=1S/C16H32O2/c1-15(2)11-9-7-5-3-4-6-8-10-12-17-13-16-14-18-16/h15-16H,3-14H2,1-2H3
• InChI Key: OIPZQYANGIDALK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCCCCCCCCOCC1CO1

Description

((Isotridecyloxy)methyl)oxirane is an epoxide derivative characterized by an isotridecyloxy (branched C₁₃ alkoxy) group attached to a methylene group, which is further connected to an oxirane (epoxide) ring. Its IUPAC name is 2-[(isotridecyloxy)methyl]oxirane.

• Fragrance ingredients: Epoxidation of methyl eugenol derivatives enhances olfactory properties .
• Polymer synthesis: Epoxides serve as monomers or crosslinkers in resin formulations .
• Chemical intermediates: Oxirane derivatives participate in reactions like ring-opening polymerization or nucleophilic substitutions .

Comparison with Similar Compounds

Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	CAS Number	Reference
((Isotridecyloxy)methyl)oxirane	C₁₇H₃₄O₂ (est.)	~270–300 (estimated)	Branched C₁₃ alkoxy, methyl-oxirane	Not explicitly listed	—
Oxirane, tetradecyl	C₁₆H₃₂O	240.42	Linear C₁₄ alkyl chain attached to oxirane	7320-37-8
Oxirane, [(1-methylethoxy)methyl]	C₆H₁₂O₂	116.16	Isopropoxy group, methyl-oxirane	4016-14-2
2-[(3-Pentadecylphenoxy)methyl]oxirane	C₂₄H₄₀O₂	360.60	Phenolic group, long alkyl chain (C₁₅)	16611-96-4
Oxirane, 2-(1,1-dimethylethyl)-3-methyl	C₇H₁₄O	114.19	Branched tert-butyl and methyl groups	53897-30-6

Key Observations :

• Branching : ((Isotridecyloxy)methyl)oxirane and Oxirane, 2-(1,1-dimethylethyl)-3-methyl feature branched alkyl chains, enhancing steric hindrance and reducing crystallization compared to linear analogs like Oxirane, tetradecyl .
• Aromatic vs. Aliphatic Substituents: 2-[(3-Pentadecylphenoxy)methyl]oxirane contains a phenolic group, which may confer UV stability or biological activity absent in aliphatic derivatives.

Physicochemical Properties

Property	((Isotridecyloxy)methyl)oxirane (Estimated)	Oxirane, tetradecyl	Oxirane, [(1-methylethoxy)methyl]
Boiling Point	High (>250°C, due to long chain)	Not reported	~150–180°C
Water Solubility	Low (hydrophobic chain)	Insoluble	Moderate (polar isopropoxy group)
Log Kow	~6–8 (predicted)	~7.5 (estimated)	~1.5–2.0
Reactivity	Moderate (steric hindrance slows reactions)	Low (stable linear chain)	High (smaller size, less hindrance)

Hydrolysis Stability :

• Linear epoxides (e.g., Oxirane, tetradecyl) hydrolyze slowly, while branched derivatives may exhibit variable rates due to steric protection .
• Smaller epoxides like Oxirane, [(1-methylethoxy)methyl] hydrolyze faster, forming diols.

Research Findings and Limitations

• Fragrance Applications: Epoxidation of methyl eugenol derivatives significantly alters odor profiles, suggesting ((Isotridecyloxy)methyl)oxirane could be tailored for scent modulation .
• Toxicity and Environmental Impact :
  • Long-chain epoxides may bioaccumulate due to high Log Kow values .
  • Volatile analogs like oxirane methyl hydrolyze rapidly in water, reducing environmental persistence .